N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[4-[4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C19H27N3O3S/c1-14(23)20-17-4-6-18(7-5-17)26(24,25)22-10-8-21(9-11-22)19-13-15-2-3-16(19)12-15/h4-7,15-16,19H,2-3,8-13H2,1H3,(H,20,23)
• InChI Key: YHHGRKYCZZNHSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3CC4CCC3C4
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide, also known as BAY 41-2272, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of compounds known as sGC (soluble guanylate cyclase) stimulators, which have been shown to have various effects on the body.

Mechanism of Action

N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide 41-2272 works by stimulating the production of cyclic guanosine monophosphate (cGMP), a molecule that helps to relax the smooth muscle cells in blood vessels. By increasing the levels of cGMP, this compound 41-2272 can dilate blood vessels and improve blood flow.
Biochemical and Physiological Effects:
In addition to its effects on blood vessels, this compound 41-2272 has been shown to have other biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as improve mitochondrial function. These effects may have implications for the treatment of other conditions, such as neurodegenerative diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide 41-2272 in lab experiments is that it is a highly specific sGC stimulator, meaning that it targets a specific receptor in the body. This can make it easier to study the effects of sGC stimulation without interference from other compounds. However, one limitation is that it can be difficult to obtain and may be expensive, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide 41-2272. One area of interest is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound 41-2272 has been shown to improve mitochondrial function, which may have implications for these conditions. Another area of interest is in the treatment of cancer, as this compound 41-2272 has been shown to have anti-inflammatory and anti-oxidant effects that may be beneficial in cancer therapy. Finally, there is ongoing research into the use of this compound 41-2272 in combination with other drugs for the treatment of PAH and other conditions.

Scientific Research Applications

N-{4-[(4-bicyclo[2.2.1]hept-2-yl-1-piperazinyl)sulfonyl]phenyl}acetamide 41-2272 has been studied for its potential therapeutic applications in a variety of areas. One of the most promising areas of research is in the treatment of pulmonary arterial hypertension (PAH), a condition in which the blood vessels in the lungs become narrowed and constricted. This compound 41-2272 has been shown to dilate these blood vessels, improving blood flow and reducing the symptoms of PAH.